4-Methyl-2-(1H-pyrrol-1-yl)pyridin-3-amine
Description
Scientific Research Applications
Pharmaceutical Synthesis
Compounds like 2-(1H-Pyrrol-1-yl)ethanamine have been used in the synthesis of complex molecules such as dihydropyrrolo[2′,1′:3,4]pyrazino[2,1-a]isoindolones, which suggests that 4-Methyl-2-(1H-pyrrol-1-yl)pyridin-3-amine could be used in pharmaceutical synthesis for creating novel therapeutic agents .
Drug Development
Similar pyrrol-based structures have been utilized as building blocks in drug development, such as in the synthesis of the antidiabetic drug glimepiride . This implies that 4-Methyl-2-(1H-pyrrol-1-yl)pyridin-3-amine might also serve as a precursor or intermediate in the development of new medications.
Biotechnology
In biotechnological research, certain pyrrol derivatives have been identified to increase monoclonal antibody production . This suggests that 4-Methyl-2-(1H-pyrrol-1-yl)pyridin-3-amine might be investigated for its effects on cell cultures and production yields in bioprocessing.
properties
IUPAC Name |
4-methyl-2-pyrrol-1-ylpyridin-3-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11N3/c1-8-4-5-12-10(9(8)11)13-6-2-3-7-13/h2-7H,11H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XMCOLXZLXLCYRN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NC=C1)N2C=CC=C2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40557604 |
Source
|
| Record name | 4-Methyl-2-(1H-pyrrol-1-yl)pyridin-3-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40557604 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
173.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Methyl-2-(1H-pyrrol-1-yl)pyridin-3-amine | |
CAS RN |
120494-06-6 |
Source
|
| Record name | 4-Methyl-2-(1H-pyrrol-1-yl)pyridin-3-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40557604 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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